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Chloropicrin Treatment Demonstrates
Significant Yield Increases in Various Crops
A comprehensive analysis of multiple studies reveals that pre-plant soil fumigation with

chloropicrin consistently leads to increased crop yields compared to untreated plots. These

gains are attributed to the compound's effectiveness in controlling a broad spectrum of

soilborne pathogens and its influence on the soil microbial environment.

Chloropicrin is a widely utilized soil fumigant that has been in commercial use for over a

century.[1] Its application is a critical practice in the cultivation of high-value crops such as

strawberries, tomatoes, peppers, and potatoes, where soil pests can cause significant

economic losses.[1][2] The primary mode of action of chloropicrin involves the reduction of

harmful soil organisms, including pathogenic fungi, nematodes, insects, and weeds.[1] This

creates a healthier soil environment, leading to more robust plant growth and higher

marketable yields.[3][4]

Quantitative Yield Data Comparison
The following table summarizes yield data from various studies comparing chloropicrin-

treated plots with untreated control plots across different crops.
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Crop Treatment
Application
Rate

Yield
Increase
(%)

Key
Findings

Reference

Pineapple Chloropicrin
83-204

lbs/acre
57%

"Remarkably

increased

vigor" and a

decrease in

root infection

from 90% to

30%.

[1]

Tomato Chloropicrin Not Specified Not Specified

Increased

potassium

absorption by

the plants.

[5][6]

Tomato

Fumigants

with >60%

Chloropicrin

Not Specified
Significant

Increase

Outperformed

control and

other

fumigant

combinations

in increasing

crop yield.

[2]

Strawberry
Chloropicrin

alone
Not Specified

85-100% of

Methyl

Bromide

yields

An effective

alternative to

methyl

bromide for

controlling

pathogens.

[7]

Green Chile

Pic-Clor 60

(60%

Chloropicrin)

120 lb/ac

~25.8%

(marketable

yield)

Significantly

lower yield in

untreated

plots.

[8]

Green Chile Tri-Clor EC

(94%

Chloropicrin)

125 lb/ac ~19%

(marketable

yield)

Substantial

reduction in

Verticillium

[8]
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wilt incidence

from 29.7%

to 4.5%.

Potato Chloropicrin Not Specified 7.06%

Reduced the

impact of

Rhizoctonia

canker,

limiting yield

losses to less

than 5.6%.

[9]

Potato
Chloropicrin +

Biostimulant
Not Specified 8.41%

The

combination

further

enhanced

yield

improvement.

[9]

Experimental Protocols
The application of chloropicrin as a pre-plant soil fumigant follows a generally standardized

procedure to ensure efficacy and safety.

1. Field Preparation: The field is cultivated to a fine tilth to allow for uniform fumigant

distribution. Soil moisture is typically adjusted to around 60% of field capacity to facilitate the

movement of the fumigant gas through the soil pores.[8]

2. Application: Chloropicrin is injected into the soil as a liquid, typically using shanks or

through drip irrigation systems.[10] Application rates vary depending on the crop, soil type, and

target pests, but can range from 60 to over 120 lbs per acre.[8]

3. Tarping: Immediately following application, the treated area is covered with a polyethylene

film (tarp) to retain the fumigant in the soil for a sufficient period to be effective. The type of tarp

used can influence the efficacy and the required application rate.

4. Plant-back Interval: There is a mandatory waiting period, known as the plant-back interval,

between fumigation and planting. This allows the chloropicrin to dissipate from the soil,
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ensuring that it does not harm the newly planted crop. This interval is typically 10 to 14 days

under optimal conditions.[3]

5. Data Collection: To assess the effectiveness of the treatment, various data points are

collected from both the treated and untreated control plots. These include crop yield (total and

marketable), disease incidence, weed pressure, and in some cases, soil microbial analysis.

Impact on Soil Microbiome and Plant Health
Beyond pathogen control, chloropicrin has been shown to have a nuanced effect on the soil

microbiome.[11] While it reduces the populations of detrimental organisms, it can also stimulate

the growth of beneficial microbes.[1][3][10]

Suppression of Pathogens: Chloropicrin is effective against a wide range of soilborne

fungal pathogens such as Verticillium, Fusarium, and Phytophthora, as well as plant-parasitic

nematodes.[4][12]

Promotion of Beneficial Microbes: Following fumigation, there is often a proliferation of

beneficial microorganisms, including Trichoderma spp. and root-colonizing pseudomonads.

[1] Trichoderma populations have been observed to be 4-6 times higher in chloropicrin-

treated soil compared to non-fumigated soil.[1] These beneficial fungi can act as biocontrol

agents against plant pathogens.

Nutrient Availability: The initial breakdown of microbial cells following fumigation releases

essential plant nutrients, such as nitrogen, into the soil.[1] This "flush" of nutrients can be

readily absorbed by the crop, contributing to increased growth and yield.

This shift in the soil microbial community from a pathogenic to a more suppressive and

beneficial state is a key factor in the observed "increased yield effect" of chloropicrin
fumigation.[5]
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Caption: Experimental workflow for comparing chloropicrin-treated and untreated plots.
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Caption: Impact of chloropicrin on the soil ecosystem and subsequent plant growth.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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